Cas no 97043-74-8 (Benzenamine,N,N-dibutyl-2-chloro-4-nitro-)

Benzenamine,N,N-dibutyl-2-chloro-4-nitro- structure
97043-74-8 structure
Product Name:Benzenamine,N,N-dibutyl-2-chloro-4-nitro-
CAS No:97043-74-8
MF:C14H21ClN2O2
MW:284.781742811203
CID:815706
PubChem ID:3024731
Update Time:2025-04-19

Benzenamine,N,N-dibutyl-2-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,N-dibutyl-2-chloro-4-nitro-
    • N,N-dibutyl-2-chloro-4-nitroaniline
    • DTXSID20242682
    • EINECS 306-324-1
    • BENZENAMINE, N,N-DIBUTYL-2-CHLORO-4-NITRO-
    • NS00066521
    • CR7O8L9LVG
    • UNII-CR7O8L9LVG
    • 97043-74-8
    • Inchi: 1S/C14H21ClN2O2/c1-3-5-9-16(10-6-4-2)14-8-7-12(17(18)19)11-13(14)15/h7-8,11H,3-6,9-10H2,1-2H3
    • InChI Key: QMRCMQGZXWYYIP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N(CCCC)CCCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 284.1291556g/mol
  • Monoisotopic Mass: 284.1291556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 49.1Ų

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